Cas no 1247766-39-7 (1-(4-Bromophenyl)-1h-1,2,4-triazol-5-amine)

• Product Name: 1-(4-Bromophenyl)-1h-1,2,4-triazol-5-amine
• CAS No: 1247766-39-7
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD16845213
• CID: 5617707
• PubChem ID: 62677522
• Update Time: 2025-06-08

1-(4-Bromophenyl)-1h-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3020884
• CS-0245238
• Z995040860
• 1247766-39-7
• 1-(4-Bromophenyl)-1h-1,2,4-triazol-5-amine
• AKOS011971840
• 1H-1,2,4-Triazol-5-amine, 1-(4-bromophenyl)-

• MDL： MFCD16845213
• Inchi： 1S/C8H7BrN4/c9-6-1-3-7(4-2-6)13-8(10)11-5-12-13/h1-5H,(H2,10,11,12)
• InChI Key： SOIOKMVTPOBREU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(N)=NC=N1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 412.5±47.0 °C(Predicted)
• pka: 3.34±0.50(Predicted)

Additional information on 1-(4-Bromophenyl)-1h-1,2,4-triazol-5-amine

Introduction to 1-(4-Bromophenyl)-1H-1,2,4-triazol-5-amine (CAS No: 1247766-39-7)

1-(4-Bromophenyl)-1H-1,2,4-triazol-5-amine, with the chemical formula C₇H₆BrN₄, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine has garnered considerable attention due to its structural versatility and potential biological activities. The presence of a brominated phenyl ring and a triazolium core imparts unique reactivity, making it a valuable scaffold for drug discovery. This article delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry.

The triazole moiety in 1-(4-Bromophenyl)-1H-1,2,4-triazol-5-amine is a key pharmacophore that has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. Triazoles are known for their ability to interfere with essential metabolic pathways in pathogens, thereby exhibiting therapeutic efficacy. The bromine substituent at the para position of the phenyl ring enhances the compound's lipophilicity and binding affinity to biological targets. This combination of structural features makes 1-(4-Bromophenyl)-1H-1,2,4-triazol-5-amine a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel triazole-based compounds with improved pharmacokinetic profiles. The synthesis of 1-(4-Bromophenyl)-1H-1,2,4-triazol-5-amine typically involves multi-step reactions starting from readily available precursors such as 4-bromobenzaldehyde and guanidine hydrochloride. The formation of the triazole ring is commonly achieved through cyclocondensation reactions under controlled conditions. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

One of the most compelling aspects of 1-(4-Bromophenyl)-1H-1,2,4-triazol-5-amine is its potential as an intermediate in the development of bioactive molecules. Researchers have leveraged its reactive sites to design derivatives with enhanced specificity and potency. For instance, modifications at the amino group or the brominated phenyl ring have led to compounds with improved activity against certain enzymes and receptors. These derivatives are being evaluated in preclinical studies for their therapeutic potential in areas such as oncology and central nervous system disorders.

The biological activity of 1-(4-Bromophenyl)-1H-1,2,4-triazol-5-amine has been investigated across various disease models. Initial studies have shown that it exhibits inhibitory effects on certain kinases and transcription factors implicated in cancer progression. The bromine atom plays a crucial role in modulating these interactions by influencing electronic distributions and steric hindrance around the binding site. Furthermore, the triazolium core contributes to hydrogen bonding capabilities, allowing for stable interactions with biological targets.

Recent publications highlight the compound's role in exploring novel therapeutic strategies against drug-resistant pathogens. The structural framework of 1-(4-Bromophenyl)-1H-1,2,4-triazol-5-amine provides a basis for designing molecules that can overcome existing resistance mechanisms. By targeting conserved residues in bacterial enzymes or viral proteases, researchers aim to develop next-generation inhibitors with broader spectrum activity. This underscores the importance of CAS No: 1247766-39-7 as a building block for innovative drug development.

The pharmacokinetic profile of 1-(4-Bromophenyl)-1H-1,2,4-triazol-5-amine is another area of active investigation. Studies have examined its solubility, metabolic stability, and distribution within biological systems. Optimizing these parameters is crucial for translating preclinical findings into clinical success. Techniques such as high-throughput screening and computational modeling have been employed to identify structural modifications that enhance bioavailability and reduce toxicity.

In conclusion, 1-(4-Bromophenyl)-1H-1,2,4-triazol-5-am ine (CAS No: 1247766-39-7) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to make significant contributions to medicinal chemistry and drug discovery efforts worldwide.